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Compound of Interest

Compound Name: 2-Heptadecanone

Cat. No.: B131142 Get Quote

The following guide provides essential, step-by-step procedures for the proper disposal of 2-
Heptadecanone, designed for researchers, scientists, and drug development professionals.

Adherence to these protocols is critical for ensuring laboratory safety, regulatory compliance,

and environmental protection.

Immediate Safety and Handling
Before beginning any disposal process, it is crucial to handle 2-Heptadecanone with

appropriate care. Although it may not be classified as acutely hazardous, all laboratory

chemicals should be treated with caution.[1]

Personal Protective Equipment (PPE): Always wear standard personal protective equipment,

including chemical-resistant gloves, safety goggles with side-shields, and a laboratory coat.

[2][3]

Ventilation: Handle the chemical in a well-ventilated area to avoid inhalation of any dust or

vapors.[2]

Spill Response: For small spills, sweep up the solid material, place it in a sealed bag or

container, and hold it for waste disposal.[4] Avoid creating dust.[2][4] Ventilate the area and

wash the spill site after the material has been collected.[4]
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The disposal of 2-Heptadecanone must follow a structured process that begins with waste

characterization and ends with compliant disposal managed by your institution's safety

personnel.

Step 1: Waste Characterization

The primary and most critical step is to determine if the 2-Heptadecanone waste is classified

as hazardous.[1] This determination is the legal responsibility of the person generating the

waste.[1]

Consult the Safety Data Sheet (SDS): The SDS for 2-Heptadecanone provides key physical

and chemical properties.[4] While it may only be listed as a potential irritant, its properties

must be evaluated against hazardous waste criteria (Ignitability, Corrosivity, Reactivity,

Toxicity).[5][6]

Assess Ignitability: 2-Heptadecanone has a flash point of approximately 80.56 °C (177 °F).

[7] Wastes with a flash point below 60 °C (140 °F) are typically considered ignitable

hazardous waste.[5] While 2-Heptadecanone is above this threshold, institutional or local

regulations may be more stringent.

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

definitive resource for waste characterization.[1] They will provide guidance based on

federal, state, and local regulations to ensure complete and accurate classification.[8] Unless

explicitly confirmed by EHS to be non-hazardous, all waste chemicals should be treated as

hazardous.[9]

Step 2: Waste Collection and Segregation

Use Appropriate Containers: Collect 2-Heptadecanone waste in a chemically compatible,

leak-proof container with a secure, tight-fitting lid.[10][11] Since 2-Heptadecanone is a solid

at room temperature, a wide-mouth container is recommended.

Segregate Waste: Do not mix 2-Heptadecanone with other chemical waste streams unless

directed by your EHS department.[11] It should be kept separate from incompatible

materials, such as strong oxidizing agents.[4][11]
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Prohibited Disposal Methods: Never dispose of 2-Heptadecanone by pouring it down the

drain or putting it in the regular trash.[1][12] Evaporation is not an acceptable method of

disposal.[9][13]

Step 3: Labeling and Storage

Clear and Accurate Labeling: The waste container must be clearly labeled. The label should

include the full chemical name ("2-Heptadecanone") and the words "Hazardous Waste" (or

as otherwise directed by your EHS department).[1][11]

Designated Storage Area: Store the sealed waste container in a designated "Satellite

Accumulation Area" (SAA) that is at or near the point of generation.[5][11] The container

must remain closed except when adding waste.[9][11]

Safe Storage Conditions: Keep the container away from heat, sunlight, and any potential

sources of ignition.[4][10]

Step 4: Arranging for Final Disposal

Request Pickup: Once the waste container is nearly full (typically ¾ full) or has been stored

for the maximum allowable time (often 6 to 12 months), submit a hazardous waste pickup

request to your institution's EHS or hazardous waste management group.[5][9][13]

Licensed Disposal: Your EHS department will manage the transport of the waste to a

licensed treatment, storage, and disposal facility (TSDF), ensuring "cradle-to-grave"

management in compliance with all regulations.[1][14]

Step 5: Empty Container Disposal

Decontamination: A container that held 2-Heptadecanone can typically be disposed of as

regular trash after it has been thoroughly emptied, leaving as little residue as possible.[9]

Deface Labels: Before disposal, all hazardous chemical labels must be completely removed

or defaced to prevent confusion.[9][13]

Quantitative Data for 2-Heptadecanone Disposal
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The following table summarizes key quantitative data relevant to the handling and disposal of

2-Heptadecanone and general laboratory waste procedures.

Property / Regulation Value / Guideline Source(s)

Physical Properties

Physical State Solid (White flakes/plates) [4][6]

Melting Point 47 - 50 °C [4]

Boiling Point 320 °C [4]

Flash Point 80.56 °C (177 °F) [7]

Water Solubility 2.5 mg/L (at 25 °C) [4]

Regulatory & Safety

Guidelines

EPA Ignitability Criterion Flash Point < 60 °C (140 °F) [5]

SAA Maximum Volume
55 gallons (for non-acutely

hazardous waste)
[5]

SAA Maximum Storage Time
Up to 12 months (institution-

specific)
[5][11]

Disposal Workflow for 2-Heptadecanone
The following diagram outlines the logical steps and decision-making process for the proper

disposal of 2-Heptadecanone waste in a laboratory setting.
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Phase 1: In-Lab Waste Management

Phase 2: Final Disposal

Generate 2-Heptadecanone Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 1: Characterize Waste
(Consult SDS and EHS)

Step 2: Collect in Compatible,
Sealed Container

Step 3: Label Container
('Hazardous Waste', Chemical Name, Date)

Step 4: Store in Designated
Satellite Accumulation Area (SAA)

Step 5: Request Pickup from EHS
(When full or time limit reached)

Container full or
time limit reached

EHS Collects Waste

Transport to Licensed
Disposal Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Heptadecanone from generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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